Hydroquinine 1,4-phthalazinediyl diether
Hydroquinine 1,4-phthalazinediyl diether
Brand Name:
Vulcanchem
CAS No.:
140924-50-1
VCID:
VC0110519
InChI:
InChI=1S/C48H54N6O4/c1-5-29-27-53-21-17-31(29)23-43(53)45(35-15-19-49-41-13-11-33(55-3)25-39(35)41)57-47-37-9-7-8-10-38(37)48(52-51-47)58-46(44-24-32-18-22-54(44)28-30(32)6-2)36-16-20-50-42-14-12-34(56-4)26-40(36)42/h7-16,19-20,25-26,29-32,43-46H,5-6,17-18,21-24,27-28H2,1-4H3
SMILES:
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=NN=C(C6=CC=CC=C65)OC(C7CC8CCN7CC8CC)C9=C1C=C(C=CC1=NC=C9)OC
Molecular Formula:
C₄₈H₅₄N₆O₄
Molecular Weight:
779 g/mol
Hydroquinine 1,4-phthalazinediyl diether
CAS No.: 140924-50-1
Reference Standards
VCID: VC0110519
Molecular Formula: C₄₈H₅₄N₆O₄
Molecular Weight: 779 g/mol
| CAS No. | 140924-50-1 |
|---|---|
| Product Name | Hydroquinine 1,4-phthalazinediyl diether |
| Molecular Formula | C₄₈H₅₄N₆O₄ |
| Molecular Weight | 779 g/mol |
| IUPAC Name | 1,4-bis[(5-ethyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methoxy]phthalazine |
| Standard InChI | InChI=1S/C48H54N6O4/c1-5-29-27-53-21-17-31(29)23-43(53)45(35-15-19-49-41-13-11-33(55-3)25-39(35)41)57-47-37-9-7-8-10-38(37)48(52-51-47)58-46(44-24-32-18-22-54(44)28-30(32)6-2)36-16-20-50-42-14-12-34(56-4)26-40(36)42/h7-16,19-20,25-26,29-32,43-46H,5-6,17-18,21-24,27-28H2,1-4H3 |
| Standard InChIKey | YUCBLVFHJWOYDN-UHFFFAOYSA-N |
| SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=NN=C(C6=CC=CC=C65)OC(C7CC8CCN7CC8CC)C9=C1C=C(C=CC1=NC=C9)OC |
| Canonical SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC5=NN=C(C6=CC=CC=C65)OC(C7CC8CCN7CC8CC)C9=C1C=C(C=CC1=NC=C9)OC |
| Synonyms | 1,4-Bis(9-O-dihydroquininyl)phthalazine; 1,4-Bis(9-O-dihydroquinyl)phthalazine; 1,4-Bis(dihydroquinine)phthalazine; (8α,9R)-(8’’α,9’’R)-9,9’’-[1,4-Phthalazinediylbis(oxy)]bis[10,11-dihydro-6’-methoxycinchonan]; |
| PubChem Compound | 6415376 |
| Last Modified | Nov 11 2021 |
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